Cas no 1172500-91-2 (4-(benzenesulfonyl)piperidine hydrochloride)

• Product Name: 4-(benzenesulfonyl)piperidine hydrochloride
• CAS No: 1172500-91-2
• MF: C₁₁H₁₆ClNO₂S
• MW: 261.76824092865
• MDL: MFCD03840151
• CID: 1006354
• PubChem ID: 17749803
• Update Time: 2025-11-01

4-(benzenesulfonyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Phenylsulfonyl)piperidine hydrochloride
• 4-(benzenesulfonyl)piperidine,hydrochloride
• 4-Benzenesulfonylpiperidine Hydrochloride
• 4-BENZENESULFONYLPIPERIDINE HCL
• 4-benzenesulphonylpiperidine hydrochloride
• 4-Benzenesulfonylpiperidine, HCl
• 4-(Phenylsulfonyl)piperidine HCl
• VHOOEJWBCPRXNM-UHFFFAOYSA-N
• 4NSD-0-1
• AR1859
• 5500AH
• 4-phenylsulfonylpiperidine hydrochloride
• AK187011
• 4-(benzenesulfonyl)piperidine hydro
• 4-(benzenesulfonyl)piperidine hydrochloride
• F9995-1855
• CS-0075881
• EN300-234743
• DTXSID50589996
• ZB1769
• 4-(benzenesulfonyl)piperidine;hydrochloride
• DB-241599
• 4-(Phenylsulfonyl)piperidinehydrochloride
• SCHEMBL1021139
• Phenyl piperidin-4-yl sulphone hydrochloride
• AKOS025404228
• SB43414
• 4-(Benzenesulfonyl)piperidine--hydrogen chloride (1/1)
• 1172500-91-2
• DS-10098
• MFCD03840151
• 4-(Phenylsulphonyl)piperidine hydrochloride
• 4-benzenesulfonylpiperidine hydrochloride, AldrichCPR
• Z1954800980
• A908570

• MDL： MFCD03840151
• Inchi： 1S/C11H15NO2S.ClH/c13-15(14,10-4-2-1-3-5-10)11-6-8-12-9-7-11;/h1-5,11-12H,6-9H2;1H
• InChI Key： VHOOEJWBCPRXNM-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 261.0590276g/mol
• Monoisotopic Mass: 261.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Experimental Properties

• Color/Form: Solid

4-(benzenesulfonyl)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-(benzenesulfonyl)piperidine hydrochloride

4-(Benzenesulfonyl)piperidine Hydrochloride: A Comprehensive Overview

4-(Benzenesulfonyl)piperidine hydrochloride (CAS No. 1172500-91-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as benzenesulfonylpiperidine hydrochloride, is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the synthesis of various biologically active molecules.

The structure of 4-(benzenesulfonyl)piperidine hydrochloride consists of a piperidine ring substituted with a benzenesulfonyl group at the 4-position, and it exists as a hydrochloride salt. This unique structural arrangement imparts specific chemical and biological properties that make it an attractive candidate for drug development and other advanced applications.

In recent years, there has been increasing interest in the use of 4-(benzenesulfonyl)piperidine hydrochloride as a key intermediate in the synthesis of novel pharmaceuticals. Its ability to modulate various biological pathways and its potential as a lead compound for drug discovery have been extensively studied. For instance, research has shown that this compound can exhibit potent activity against certain enzymes and receptors, making it a valuable tool in the development of targeted therapies.

One of the key areas where 4-(benzenesulfonyl)piperidine hydrochloride has shown promise is in the treatment of neurological disorders. Studies have demonstrated its ability to cross the blood-brain barrier and interact with specific neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these systems without significant side effects makes it an attractive candidate for further investigation.

In addition to its potential therapeutic applications, 4-(benzenesulfonyl)piperidine hydrochloride has also been explored for its use in chemical synthesis. Its reactivity and stability make it a useful building block for the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced biological activity and improved pharmacological properties. These derivatives have shown promise in various preclinical studies, highlighting the versatility and potential of 4-(benzenesulfonyl)piperidine hydrochloride.

The synthesis of 4-(benzenesulfonyl)piperidine hydrochloride typically involves several steps, including the sulfonation of benzene to form benzenesulfonyl chloride, followed by its reaction with piperidine to form the desired product. The final step involves the formation of the hydrochloride salt through acidification. This synthetic route is well-documented and can be optimized for large-scale production, making it suitable for industrial applications.

The physicochemical properties of 4-(benzenesulfonyl)piperidine hydrochloride, such as its solubility, stability, and melting point, are critical factors that influence its use in various applications. For instance, its good solubility in water and organic solvents makes it easy to handle and process in laboratory settings. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

In terms of safety, 4-(benzenesulfonyl)piperidine hydrochloride is generally considered safe for laboratory use when proper handling procedures are followed. However, like any chemical compound, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal practices.

The future prospects for 4-(benzenesulfonyl)piperidine hydrochloride are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its role in the development of anti-inflammatory agents and its potential as a scaffold for designing new classes of drugs with improved efficacy and reduced side effects.

In conclusion, 4-(benzenesulfonyl)piperidine hydrochloride (CAS No. 1172500-91-2) is a multifaceted compound with significant potential in both research and industrial settings. Its unique chemical structure and biological properties make it an important molecule in the fields of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in the development of innovative therapies and chemical products.